Cas no 874527-42-1 (2-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers)

• Product Name: 2-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers
• CAS No: 874527-42-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5227872
• PubChem ID: 12886902
• Update Time: 2025-10-20

2-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methylcyclohexan-1-ol
• 2-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers

• Inchi： 1S/C7H15NO/c1-5-3-2-4-6(9)7(5)8/h5-7,9H,2-4,8H2,1H3
• InChI Key： SODIDXLDSFHMMZ-UHFFFAOYSA-N
• SMILES： C1(O)CCCC(C)C1N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-amino-3-methylcyclohexan-1-ol, Mixture of diastereomers

Compound CAS No 874527-42-1: 2-Amino-3-Methylcyclohexan-1-Ol, Mixture of Diastereomers

The compound with CAS No 874527-42-1, commonly referred to as 2-amino-3-methylcyclohexan-1-ol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound exists as a mixture of diastereomers, which adds complexity to its synthesis, characterization, and application. In recent years, advancements in stereochemistry and asymmetric synthesis have shed new light on the potential of this compound in various industries.

Structure and Properties: The molecular structure of 2-amino-3-methylcyclohexan-1-ol consists of a cyclohexane ring with an amino group at position 2, a methyl group at position 3, and a hydroxyl group at position 1. This arrangement creates a chiral environment, leading to the formation of diastereomers. The presence of multiple stereogenic centers makes this compound a valuable subject for studying stereochemical outcomes in organic reactions.

Synthesis and Characterization: Recent studies have focused on developing efficient synthetic routes for 2-amino-3-methylcyclohexan-1-ol. Researchers have employed methods such as ring-opening reactions of epoxides, catalytic asymmetric reductions, and enantioselective organocatalysis to achieve high yields and enantiomeric excess. The characterization of this compound involves advanced techniques like NMR spectroscopy, X-ray crystallography, and chiral HPLC to confirm the stereochemistry and purity of the diastereomeric mixture.

Applications in Pharmacology: The mixture of diastereomers has shown promise in drug discovery efforts. Its unique stereochemical properties make it a potential candidate for targeting specific receptors or enzymes. Recent research highlights its role as a lead compound in the development of novel therapeutics for neurodegenerative diseases and inflammatory conditions. The ability to modulate biological activity through stereochemical variations underscores its importance in medicinal chemistry.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of synthesizing 2-amino-3-methylcyclohexan-1-ol has come under scrutiny. Green chemistry approaches, such as using biocatalysts or solvent-free reaction conditions, are being explored to minimize waste and energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

Future Directions: Looking ahead, the study of CAS No 874527-42-1 is expected to expand into areas such as materials science and agrochemistry. Its structural versatility may pave the way for innovative applications in polymer synthesis or as bioactive agents in agricultural products. Collaborative research between academia and industry will be crucial in unlocking its full potential while ensuring safety and regulatory compliance.

In conclusion, CAS No 874527-42-1, or 2-amino-3-methylcyclohexan-1-Ol, stands at the intersection of cutting-edge research and practical applications. Its complex stereochemistry presents both challenges and opportunities for scientists across various disciplines. By leveraging modern analytical tools and sustainable practices, this compound continues to be a focal point in advancing chemical innovation.